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Abstract

Chloromethyl methyl carbonate (CMMC), with the CAS number 40510-81-4, is a versatile
chemical reagent that has found significant application in organic synthesis, particularly in the
realm of pharmaceutical sciences. Its primary utility lies in its role as a precursor for the
generation of methoxycarbonyloxymethyl (MOM) ethers, a common promoiety used in the
design of prodrugs to enhance their physicochemical properties and bioavailability. This
technical guide provides an in-depth overview of the discovery, history, synthesis, and key
applications of chloromethyl methyl carbonate, supplemented with detailed experimental
protocols and tabulated quantitative data.

Discovery and History

The initial synthesis of chloromethyl methyl carbonate is attributed to early 20th-century
research in organic chemistry. While the primary articles have become difficult to access,
bibliographic sources point to the work of French chemists André Kling and Victor Grignard.[1]
Kling's work published in 1920 in the Comptes rendus hebdomadaires des séances de
I'Académie des sciences is cited in relation to some of the compound's physical properties.[1]
Similarly, a 1919 publication by the renowned chemist Victor Grignard in the same journal is
also referenced.[1] These early explorations into carbonate esters and related compounds laid
the groundwork for the synthesis of reagents like CMMC. However, its significant utility was not
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fully realized until the advancement of prodrug strategies in pharmaceutical development in the
latter half of the 20th century.

Physicochemical Properties

Chloromethyl methyl carbonate is a colorless to light yellow oily liquid under standard
conditions.[2] It is characterized by the chemical formula C3sHsCIOs and a molecular weight of
124.52 g/mol .[2][3] A summary of its key quantitative properties is presented in Table 1.

Table 1: Physicochemical Properties of Chloromethyl Methyl Carbonate

Property Value Reference(s)
CAS Number 40510-81-4 [2][3]
Molecular Formula C3HsCIOs [2][3]
Molecular Weight 124.52 g/mol [2][3]
Boiling Point 139-140 °C (at 760 Torr) [1][2]
Density 1.303 g/cm3 (at 15 °C) [1112]
Refractive Index 1.41160 (at 589.3 nm, 22 °C) [11[2]
Purity >95-98% (typical commercial
grade)
Storage Temperature 2-8 °C, under inert gas [2]
Slightly soluble in acetonitrile
Solubility and methanol; soluble in [2]

chloroform.

Synthesis of Chloromethyl Methyl Carbonate

The most common laboratory-scale synthesis of chloromethyl methyl carbonate involves the
reaction of chloromethyl chloroformate with methanol in the presence of a base to neutralize
the hydrogen chloride byproduct. Industrial-scale production may utilize alternative routes,
including those starting from dimethyl carbonate.
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Experimental Protocol: Synthesis from Chloromethyl
Chloroformate and Methanol

This protocol is based on a widely cited laboratory procedure.
Objective: To synthesize chloromethyl methyl carbonate.
Reagents:

e Chloromethyl chloroformate (1.5 g, 11.72 mmol)

¢ Methanol (375 mg, 11.72 mmol)

e Pyridine (0.93 g, 11.72 mmol)

e Anhydrous diethyl ether (10 ml)

o Deionized water

» 1% Citric acid solution

» Saturated sodium bicarbonate solution

» Saturated brine solution

e Anhydrous sodium sulfate

Procedure:

In a reaction flask, dissolve chloromethyl chloroformate (1.5 g, 11.72 mmol) and methanol
(375 mg, 11.72 mmol) in 10 ml of anhydrous diethyl ether.

Cool the reaction mixture to 0 °C using an ice bath.

Slowly add pyridine (0.93 g, 11.72 mmol) dropwise to the cooled solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir overnight.
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¢ Dilute the reaction mixture with water.

» Wash the organic layer sequentially with 1% citric acid solution, saturated sodium
bicarbonate solution, and saturated brine solution (three times each).

» Dry the organic layer over anhydrous sodium sulfate.
« Filter the mixture to remove the drying agent.
o Concentrate the filtrate under reduced pressure to obtain the final product.

Expected Yield: Approximately 1.32 g (90.8%).

Synthesis Workflow Diagram

The logical flow of the synthesis process described above can be visualized as follows:
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Caption: A workflow diagram illustrating the synthesis of chloromethyl methyl carbonate.

Applications in Drug Development
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The primary application of chloromethyl methyl carbonate is as a key intermediate in the
synthesis of prodrugs.[2][3] It is used to introduce the methoxycarbonyloxymethyl (MOM) group
onto a parent drug molecule, typically by reacting with a carboxylic acid, phenol, or other
nucleophilic functional group. This modification can enhance the lipophilicity of the drug,
leading to improved membrane permeability and oral bioavailability. Upon administration, the
MOM ester is designed to be cleaved by endogenous enzymes, such as esterases, to release
the active parent drug.

This strategy has been employed in the development of various therapeutic agents, including
diacidic nonpeptide angiotensin Il antagonists and pyrrolothiazole platelet-activating factor
antagonists.[2] The use of CMMC and similar reagents provides a valuable tool for medicinal
chemists to overcome pharmacokinetic challenges in drug design.

General Prodrug Activation Pathway

The general mechanism of action for a prodrug synthesized using chloromethyl methyl
carbonate involves enzymatic cleavage to release the active drug.

Enzymatic Cleavage

@ {

Release of Byproducts
(e.g., Formaldehyde, Methanol, CO2)

Active Drug

Click to download full resolution via product page

Caption: A simplified diagram showing the enzymatic activation of a MOM-prodrug.

Safety and Handling

Chloromethyl methyl carbonate is a hazardous substance and should be handled with
appropriate safety precautions in a laboratory setting. It is classified as a flammable liquid and
IS corrosive, causing severe skin burns and eye damage. Appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when
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handling this chemical. It should be stored in a cool, well-ventilated area, away from sources of
ignition.[2]

Conclusion

Chloromethyl methyl carbonate is a valuable reagent in organic and medicinal chemistry,
with a history rooted in early 20th-century chemical synthesis. Its primary role as a building
block for methoxycarbonyloxymethyl-containing prodrugs underscores its importance in
modern drug development. A thorough understanding of its properties, synthesis, and
applications is essential for researchers and scientists working in this field. The protocols and
data presented in this guide offer a comprehensive resource for the effective utilization of this
versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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